Cas no 33382-58-0 (Benzene, 1-chloro-4-propoxy-)

• Product Name: Benzene, 1-chloro-4-propoxy-
• CAS No: 33382-58-0
• MF: C₉H₁₁ClO
• MW: 170.636041879654
• MDL: MFCD20390250
• CID: 1464948
• PubChem ID: 12610177
• Update Time: 2025-04-20

Benzene, 1-chloro-4-propoxy- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-chloro-4-propoxy-
• 1-chloro-4-propoxybenzene
• E91935
• 1-Chloro-4-propoxy-benzene
• CS-0192009
• 33382-58-0
• MFCD20390250
• AKOS008948224
• UTDHIUFCIMLKHK-UHFFFAOYSA-N
• 4-Chlorophenol, n-propyl ether
• SCHEMBL257325

• MDL： MFCD20390250
• Inchi： 1S/C9H11ClO/c1-2-7-11-9-5-3-8(10)4-6-9/h3-6H,2,7H2,1H3
• InChI Key： UTDHIUFCIMLKHK-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCCC

Computed Properties

• Exact Mass: 170.04993
• Monoisotopic Mass: 170.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 97.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• PSA: 9.23